Cas no 88512-18-9 (Carbamic acid, (2-mercaptoethyl)-, ethyl ester)

• Product Name: Carbamic acid, (2-mercaptoethyl)-, ethyl ester
• CAS No: 88512-18-9
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 4291886
• Update Time: 2025-05-22

Carbamic acid, (2-mercaptoethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-mercaptoethyl)-, ethyl ester
• Carbamic acid, N-(2-mercaptoethyl)-, ethyl ester

• Inchi： 1S/C5H11NO2S/c1-2-8-5(7)6-3-4-9/h9H,2-4H2,1H3,(H,6,7)
• InChI Key： ROUDTYGJDFZXQU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NCCS

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, (2-mercaptoethyl)-, ethyl ester

Research Brief on Carbamic acid, (2-mercaptoethyl)-, ethyl ester (CAS: 88512-18-9): Recent Advances and Applications

Carbamic acid, (2-mercaptoethyl)-, ethyl ester (CAS: 88512-18-9) is a sulfur-containing carbamate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique reactivity and potential therapeutic applications. This compound, characterized by the presence of both a carbamate and a thiol functional group, serves as a versatile building block in the synthesis of various bioactive molecules. Recent studies have explored its role as a precursor for thiol-based prodrugs, enzyme inhibitors, and radioprotective agents, highlighting its broad utility in drug discovery and development.

One of the most notable applications of Carbamic acid, (2-mercaptoethyl)-, ethyl ester is its use in the design of prodrugs for thiol-containing therapeutics. The compound's ability to undergo controlled hydrolysis or enzymatic cleavage to release free thiols makes it an attractive candidate for improving the pharmacokinetic properties of drugs such as captopril and other ACE inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited enhanced stability and bioavailability in preclinical models, suggesting its potential for clinical translation.

In addition to its prodrug applications, Carbamic acid, (2-mercaptoethyl)-, ethyl ester has been investigated for its radioprotective properties. Research published in Radiation Research (2022) revealed that this compound and its analogs could effectively scavenge reactive oxygen species (ROS) and protect cellular DNA from radiation-induced damage. These findings have implications for the development of novel radioprotectants for use in radiotherapy and space exploration, where radiation exposure is a significant concern.

The synthesis and characterization of Carbamic acid, (2-mercaptoethyl)-, ethyl ester have also been the subject of recent methodological advancements. A 2023 paper in Organic Letters described a novel, high-yield synthetic route utilizing green chemistry principles, which minimizes the use of hazardous reagents and reduces environmental impact. This development is particularly relevant given the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of Carbamic acid, (2-mercaptoethyl)-, ethyl ester-based therapeutics. Issues such as optimal dosing, potential toxicity, and formulation stability require further investigation. Ongoing research efforts, including those highlighted in recent patents (e.g., US20230192621A1), aim to address these limitations through structural optimization and advanced delivery systems.

In conclusion, Carbamic acid, (2-mercaptoethyl)-, ethyl ester (CAS: 88512-18-9) represents a multifaceted compound with significant potential in medicinal chemistry and drug development. Its applications span from prodrug design to radioprotection, supported by a growing body of preclinical evidence. Future research directions may focus on clinical validation of its therapeutic efficacy and the development of next-generation derivatives with improved pharmacological profiles.